Cas no 175789-80-7 (Methyl 3,5-dimethyltriazole-4-carboxylate)
175789-80-7 structure
Product Name:Methyl 3,5-dimethyltriazole-4-carboxylate
CAS No:175789-80-7
MF:C6H9N3O2
MW:155.154560804367
CID:112147
Update Time:2023-08-02
Methyl 3,5-dimethyltriazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,3-Triazole-5-carboxylicacid, 1,4-dimethyl-, methyl ester
- 1H-1,2,3-Triazole-5-carboxylicacid,1,4-dimethyl-,methylester(9CI)
- Methyl 1,4-dimethyl-1H-1,2,3-triazole-5-carboxylate
- Methyl 3,5-dimethyltriazole-4-carboxylate
-
- Inchi: 1S/C6H9N3O2/c1-4-5(6(10)11-3)9(2)8-7-4/h1-3H3
- InChI Key: YHSNRRUHBUUWBK-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C)N=NN1C)=O
Computed Properties
- Exact Mass: 155.069
- Monoisotopic Mass: 155.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57
Methyl 3,5-dimethyltriazole-4-carboxylate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
175789-80-7 (Methyl 3,5-dimethyltriazole-4-carboxylate) Related Products
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